![molecular formula C7H11NS B1329236 2-(Thiophen-2-yl)propan-2-amine CAS No. 81289-15-8](/img/structure/B1329236.png)
2-(Thiophen-2-yl)propan-2-amine
Overview
Description
2-(Thiophen-2-yl)propan-2-amine (TPA) is an organic compound of the thiophene family. It is an aromatic heterocyclic compound composed of a thiophene ring and a propan-2-amine group. TPA is a versatile compound with many potential applications in biochemistry, pharmacology, and materials science.
Scientific Research Applications
Synthesis and Reactivity
The synthesis of 2-(thiophen-2-yl)[1,3]thiazolo[4,5-f]quinoline and its derivatives, achieved through a series of chemical reactions involving thiophene-2-carbonyl chloride and diphosphorus pentasulfide, demonstrates a significant application in organic chemistry. These derivatives exhibit potential for various chemical transformations like nitration, sulfonation, and bromination (Aleksandrov et al., 2020).
DNA-Binding and Gene Delivery
A water-soluble cationic polythiophene derivative, synthesized from 2-(thiophen-3-yl)acetamido)propan-1-aminium iodide, binds to DNA and forms polyplexes. This highlights its potential in gene delivery and theranostic applications (Carreon et al., 2014).
Library Generation Through Alkylation
3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, a ketonic Mannich base, is used to generate a structurally diverse library of compounds. This demonstrates its versatility in synthesizing various chemical compounds through alkylation and ring closure reactions (Roman, 2013).
Polymerization Initiators
Star-shaped tris(4-(thiophen-2-yl)phenyl)amine derivatives are developed as photoinitiators for radical and cationic polymerizations. This application is vital for polymer chemistry, especially under near-UV and visible light-emitting diodes (Zhang et al., 2015).
Synthesis of Antinociceptive Compounds
The synthesis of N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides and their evaluation for antinociceptive activity shows the potential of thiophen-2-yl derivatives in medicinal chemistry (Shipilovskikh et al., 2020).
Development of Hybrid Polymers
Research on novel hybrid polymers with thiophenylanilino and furanylanilino backbones emphasizes the material science applications of thiophene derivatives (Baldwin et al., 2008).
Mechanism of Action
Target of Action
2-(Thiophen-2-yl)propan-2-amine, also known as Thiopropamine, is a stimulant drug which is an analogue of amphetamine . It primarily targets the norepinephrine and dopamine transporters , acting as a reuptake inhibitor . These transporters play a crucial role in regulating the concentration of neurotransmitters in the synaptic cleft, thus influencing neuronal communication.
Mode of Action
Thiopropamine interacts with its targets by binding to the norepinephrine and dopamine transporters, inhibiting the reuptake of these neurotransmitters . This results in an increased concentration of norepinephrine and dopamine in the synaptic cleft, enhancing neurotransmission and leading to stimulant effects .
Biochemical Pathways
Upon administration, Thiopropamine is metabolized into active 4-hydroxymethiopropamine and thiophene S-oxides . These metabolites are further deaminated by the cytochrome P450 enzyme CYP2C in the liver, transforming them into inactive 1-(Thiophen-2-yl)-2-propan-2-one, a phenylacetone derivative .
Pharmacokinetics
It is known that thiopropamine and its metabolites are excreted renally, unchanged . The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties and their impact on bioavailability are yet to be fully understood.
Result of Action
The inhibition of norepinephrine and dopamine reuptake by Thiopropamine leads to an increase in the concentration of these neurotransmitters in the synaptic cleft. This results in enhanced neurotransmission, producing stimulant effects similar to those of amphetamine, but with around one third the potency .
Safety and Hazards
The compound is considered hazardous and is classified as a flammable liquid . It can cause serious eye irritation and is harmful if swallowed . Safety measures include avoiding heat, sparks, open flames, and hot surfaces, and using explosion-proof electrical, ventilating, and lighting equipment . Protective gloves, clothing, and eye/face protection should be worn when handling the compound .
Future Directions
Thiophene-based analogs, including 2-(Thiophen-2-yl)propan-2-amine, have attracted interest due to their potential as biologically active compounds . They have a wide range of therapeutic properties and diverse applications in medicinal chemistry and material science . Therefore, the synthesis and investigation of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists .
Biochemical Analysis
Biochemical Properties
2-(Thiophen-2-yl)propan-2-amine interacts with various enzymes and proteins. It undergoes microwave-induced condensation with iminodiacetic acid to form the corresponding piperazine-2,6-dione derivatives . This suggests that it can interact with enzymes that catalyze condensation reactions.
Cellular Effects
Its structural similarity to amphetamine suggests that it may have similar effects on cells, such as influencing cell signaling pathways and gene expression .
Molecular Mechanism
It is likely to be metabolized into active 4-hydroxymethiopropamine and thiophene S-oxides . These metabolites may interact with biomolecules, potentially inhibiting or activating enzymes and altering gene expression .
Temporal Effects in Laboratory Settings
It is known that the compound is a liquid at room temperature and should be stored in a dark place under an inert atmosphere .
Metabolic Pathways
This compound is likely to be metabolized into active 4-hydroxymethiopropamine and thiophene S-oxides . These metabolites are further deaminated by the cytochrome P450 enzyme CYP2C19 in the liver, transforming them into inactive 1-(Thiophen-2-yl)-2-propan-2-one, a phenylacetone derivative .
properties
IUPAC Name |
2-thiophen-2-ylpropan-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NS/c1-7(2,8)6-4-3-5-9-6/h3-5H,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYFAHQAWCKSUOU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC=CS1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20275475 | |
Record name | 2-(thiophen-2-yl)propan-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20275475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
81289-15-8 | |
Record name | 2-(thiophen-2-yl)propan-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20275475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(thiophen-2-yl)propan-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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